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Compound of Interest

Compound Name: Fz7-21

Cat. No.: B1574847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and storage of the Fz7-21
peptide, a potent antagonist of the Frizzled-7 (FZD7) receptor. Adherence to these protocols is

crucial for maintaining the peptide's integrity and ensuring reproducible experimental outcomes.

Introduction to Fz7-21 Peptide
Fz7-21 is a synthetic peptide that selectively binds to the FZD7 receptor, a key component of

the Wnt signaling pathway.[1] By antagonizing FZD7, Fz7-21 effectively impairs Wnt/β-catenin

signaling, making it a valuable tool for research in areas such as developmental biology, stem

cell biology, and oncology.[1][2][3] Proper handling and storage of this peptide are essential to

preserve its biological activity.

Materials and Equipment
Fz7-21 peptide (lyophilized powder)

High-purity Dimethyl Sulfoxide (DMSO), anhydrous

Sterile, nuclease-free water

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated pipettes and sterile, low-retention pipette tips
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Vortex mixer

Sonicator (optional)

-20°C and -80°C freezers

Dissolution Protocol
The recommended solvent for preparing a stock solution of Fz7-21 is high-purity, anhydrous

DMSO.[4]

Step-by-Step Dissolution Procedure:

Equilibrate the Peptide: Before opening, allow the vial of lyophilized Fz7-21 peptide to warm

to room temperature for at least 15-20 minutes.[5][6] This prevents the condensation of

moisture, which can compromise the stability of the peptide.[5][6]

Solvent Addition: Using a calibrated pipette, add the required volume of anhydrous DMSO to

the vial to achieve the desired stock concentration. For example, to prepare a 10 mM stock

solution from 1 mg of peptide (M.W. = 1780.08 g/mol ), add 56.18 µL of DMSO.

Solubilization: Tightly cap the vial and vortex gently for 10-15 seconds. If the peptide does

not fully dissolve, sonication can be used to aid dissolution.[5] Visually inspect the solution to

ensure it is clear and free of particulates.[7]

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile, low-protein-binding polypropylene

tubes.[5]

Note on Solvent Choice: While DMSO is the primary recommended solvent, some

experimental systems may be sensitive to it. In such cases, further dilution of the DMSO stock

solution into an appropriate sterile aqueous buffer (pH 5-6) immediately before use is advised.

[5] However, the stability of Fz7-21 in aqueous solutions is limited.

Storage Protocol
Proper storage is critical for maintaining the biological activity of the Fz7-21 peptide over time.
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Storage of Lyophilized Peptide:

Store the lyophilized Fz7-21 peptide at -20°C or -80°C in a tightly sealed container with a

desiccant.[5][6]

Protect from light.[4]

Under these conditions, the lyophilized peptide is stable for up to one year at -20°C and two

years at -80°C.[4]

Storage of Stock Solution:

Store the DMSO stock solution in tightly sealed, light-protected aliquots.

For short-term storage, aliquots can be kept at -20°C for up to one month.[1][4]

For long-term storage, it is recommended to store the aliquots at -80°C, where they are

stable for up to six months.[1][4]

Crucially, avoid repeated freeze-thaw cycles.[5]

Quantitative Data Summary
Parameter Recommendation Notes

Primary Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)

Use of newly opened, high-

purity DMSO is recommended.

[4]

Stock Concentration e.g., 10 mM

Prepare a concentrated stock

to minimize the volume of

DMSO in the final assay.

Storage of Lyophilized Peptide
-20°C for up to 1 year; -80°C

for up to 2 years

Store in a dark, dry

environment.[4][5]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months

Aliquot to avoid freeze-thaw

cycles. Protect from light.[1][4]

Working Solution pH pH 5-6 for aqueous buffers
The stability of the peptide in

aqueous solutions is limited.[5]
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Experimental Workflow and Signaling Pathway
Diagrams

Preparation

Storage

Usage

Start: Lyophilized Fz7-21 Peptide

Equilibrate Vial to Room Temperature

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Tubes

Short-Term Storage
(-20°C, up to 1 month)

Short-Term

Long-Term Storage
(-80°C, up to 6 months)

Long-Term

Thaw a Single Aliquot

Dilute in Assay Buffer (if needed)

Use in Experiment
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Caption: Workflow for Fz7-21 Peptide Dissolution and Storage.
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Caption: Fz7-21 Inhibition of the Wnt/β-catenin Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. medchemexpress.com [medchemexpress.com]

5. chempep.com [chempep.com]

6. NIBSC - Peptide Storage [nibsc.org]

7. Peptide Solubility and Storage Tips | Product Guides | Biosynth [biosynth.com]

To cite this document: BenchChem. [Application Notes and Protocols for Fz7-21 Peptide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574847#how-to-dissolve-and-store-fz7-21-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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